Cas no 2034361-61-8 (6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol)

• Product Name: 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol
• CAS No: 2034361-61-8
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 5550693
• Update Time: 2025-05-26

6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-[4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl]-1H-pyrimidin-4-one
• 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol

• Inchi： 1S/C20H20N6O3/c1-29-15-4-2-14(3-5-15)16-10-18(23-12-21-16)25-6-8-26(9-7-25)20(28)17-11-19(27)24-13-22-17/h2-5,10-13H,6-9H2,1H3,(H,22,24,27)
• InChI Key： WRIJTXOHHZJEMM-UHFFFAOYSA-N
• SMILES： C1NC(C(N2CCN(C3=CC(C4=CC=C(OC)C=C4)=NC=N3)CC2)=O)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol

Comprehensive Overview of 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol (CAS No. 2034361-61-8)

The compound 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol (CAS No. 2034361-61-8) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyrimidine core and a piperazine linker, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a promising candidate for further development.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. The 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol structure aligns with this trend, as its modular design allows for fine-tuning of pharmacological properties. Its methoxyphenyl and pyrimidin-4-ol moieties contribute to its solubility and bioavailability, critical factors in drug development. This compound is often discussed in forums focusing on kinase inhibitors and signal transduction modulation, reflecting its relevance in contemporary research.

From a synthetic perspective, the preparation of 2034361-61-8 involves multi-step organic reactions, including cross-coupling and amide bond formation. These methods are widely used in the pharmaceutical industry, and the compound’s synthesis has been optimized for scalability and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. The growing interest in structure-activity relationship (SAR) studies has further highlighted the importance of this compound in optimizing lead molecules for clinical trials.

The potential applications of 6-{4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl}pyrimidin-4-ol extend beyond traditional drug discovery. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging this compound’s scaffold to predict novel derivatives with enhanced efficacy. Online searches frequently include queries like "pyrimidine-based therapeutics" and "piperazine derivatives in medicine," underscoring its intersection with cutting-edge scientific trends. Additionally, its role in enzyme inhibition and receptor binding makes it a subject of interest in academic and industrial settings alike.

In conclusion, CAS No. 2034361-61-8 represents a compelling example of modern chemical innovation. Its versatility and potential in addressing unmet medical needs position it as a valuable asset in the ongoing quest for novel therapeutics. As research continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in the future of biomedical science and pharmaceutical development.